6-(4-bromobenzylidene)-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• IUPAC Name: (6Z)-6-[(4-bromophenyl)methylidene]-5-imino-2-phenyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C18H11BrN4OS/c19-13-8-6-11(7-9-13)10-14-15(20)23-18(21-16(14)24)25-17(22-23)12-4-2-1-3-5-12/h1-10,20H/b14-10-,20-15?
• InChI Key: IUUPJVUFGLRUNA-UKMRQWHXSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C(=N)C(=CC4=CC=C(C=C4)Br)C(=O)N=C3S2
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN3C(=N)/C(=C/C4=CC=C(C=C4)Br)/C(=O)N=C3S2
• Molecular Formula: C18H11BrN4OS
• Molecular Weight: 411.3 g/mol

Description

The compound “6-(4-bromobenzylidene)-5-imino-2-phenyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one” is a type of thiadiazolopyrimidine. Thiadiazolopyrimidines are known for their substantial efficiencies and are often used in the synthesis of various biologically active compounds.

Synthesis Analysis

Thiadiazolopyrimidines are synthesized using a variety of methods. One approach involves a single-step reaction using aromatic aldehydes, ethyl acetoacetate, and different derivatives of 1,3,4-thiadiazoles. This process is carried out in the presence of an ionic liquid under solvent-free conditions.

Chemical Reactions Analysis

The chemical reactions involving thiadiazolopyrimidines are diverse. They are often used in the synthesis of various biologically active compounds. The reactions are typically carried out under solvent-free conditions, which is a green approach that has several advantages, including the removal of hazardous materials, the use of fewer solvents, high atom economies, and simple workup.

Future Directions

Thiadiazolopyrimidines are widely developed because of their promising medicinal applications and unique activities. The design and development of safe, clean, and environmentally friendly protocols for synthesizing various molecules, especially pharmaceutical active and industry-leading compounds, remain significant in organic and medicinal chemistry.